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Compound of Interest

Compound Name: Neodymium-143

CAS No.: 14336-83-5

Cat. No.: B1265123

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

Neodymium-143 (¹⁴³Nd) isotope systematics to trace the sources of magmas. The principles

and methodologies described herein are fundamental tools in geochemistry and petrology for

understanding the origin and evolution of igneous rocks.

Application Notes
The Samarium-Neodymium (Sm-Nd) isotopic system is a powerful tracer in Earth sciences,

used for dating rocks and elucidating the evolution of the Earth's mantle and crust.[1][2] The

system is based on the alpha decay of the long-lived radioactive isotope ¹⁴⁷Sm to the stable

radiogenic isotope ¹⁴³Nd, with a half-life of approximately 106 billion years.[1][3]

The utility of the Sm-Nd system in tracing magma sources stems from the distinct geochemical

behaviors of Samarium (Sm) and Neodymium (Nd), both of which are rare earth elements

(REEs).[4] During partial melting of the Earth's mantle, Nd is preferentially partitioned into the
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melt phase compared to Sm.[2] This fractionation leads to a lower Sm/Nd ratio in crustal rocks

derived from mantle melts compared to the mantle residue.[2][5]

Over geological time, this difference in the parent/daughter ratio (¹⁴⁷Sm/¹⁴⁴Nd) results in distinct

evolutionary paths for the ¹⁴³Nd/¹⁴⁴Nd ratio in different geological reservoirs:

Depleted Mantle (DM): The source of mid-ocean ridge basalts (MORB), which has

experienced melt extraction over time. It is characterized by a high Sm/Nd ratio and,

consequently, a high (radiogenic) ¹⁴³Nd/¹⁴⁴Nd ratio.

Enriched Mantle (EM): Portions of the mantle that have been enriched in incompatible

elements through processes like subduction. These sources have lower Sm/Nd ratios and

evolve to have lower (less radiogenic) ¹⁴³Nd/¹⁴⁴Nd ratios compared to the depleted mantle.

Continental Crust: Derived from mantle melts, it has a low Sm/Nd ratio and, therefore,

develops a low (unradiogenic) ¹⁴³Nd/¹⁴⁴Nd ratio over time.

By measuring the ¹⁴³Nd/¹⁴⁴Nd ratio of an igneous rock, geochemists can infer the isotopic

composition of its mantle source and assess the extent of crustal contamination.

The isotopic composition of neodymium is often expressed using the epsilon notation (εNd).

This notation compares the initial ¹⁴³Nd/¹⁴⁴Nd ratio of a sample to that of a theoretical reservoir,

the Chondritic Uniform Reservoir (CHUR), at the time of the rock's formation.[2] CHUR

represents the isotopic composition of the primitive mantle, as inferred from chondritic

meteorites.

The εNd value is calculated as follows:

εNd(t) = [ (¹⁴³Nd/¹⁴⁴Nd)ᵢ / (¹⁴³Nd/¹⁴⁴Nd)CHUR(t) - 1 ] * 10,000

Where:

(¹⁴³Nd/¹⁴⁴Nd)ᵢ is the initial ratio of the sample at the time of its formation (t).

(¹⁴³Nd/¹⁴⁴Nd)CHUR(t) is the ratio of CHUR at the same time.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://www.researchgate.net/figure/Sm-Nd-isotopic-system-Upper-panel-The-depleted-mantle-preferentially-retains-Sm-over_fig1_222991360
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Positive εNd values indicate that the magma was derived from a source with a time-

integrated Sm/Nd ratio higher than CHUR, characteristic of the depleted mantle.[2]

Negative εNd values suggest the magma was derived from a source with a time-integrated

Sm/Nd ratio lower than CHUR, such as the continental crust or an enriched mantle reservoir.

[2]

Data Presentation
The following tables summarize typical Sm-Nd isotopic compositions for major geological

reservoirs and international rock standards.

Table 1: Typical Sm-Nd Isotopic Characteristics of Major Geochemical Reservoirs

Reservoir Typical ¹⁴⁷Sm/¹⁴⁴Nd
Present-day ¹⁴³Nd/
¹⁴⁴Nd

Present-day εNd

Chondritic Uniform

Reservoir (CHUR)
~0.1967 ~0.512638 0

Depleted Mantle (DM) > 0.22 > 0.5130 +8 to +12

Enriched Mantle I

(EM-I)
< 0.1967 < 0.5126 < 0

Enriched Mantle II

(EM-II)
< 0.1967 > 0.5127

Variable, often

positive

Bulk Silicate Earth

(BSE)
~0.1967 ~0.512638 0

Average Continental

Crust
~0.12 ~0.5110 - 0.5120 -10 to -20

Table 2: Published ¹⁴³Nd/¹⁴⁴Nd Ratios for Geochemical Rock Reference Materials
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Reference Material Rock Type
Published ¹⁴³Nd/¹⁴⁴Nd ±
2SD

JNdi-1 Nd Standard 0.512096 ± 0.000014[1]

BCR-2 Columbia River Basalt 0.512634 ± 0.000012

BHVO-2 Hawaiian Basalt 0.512985 ± 0.000011

GSP-2 Granodiorite 0.511003 ± 0.000015

JB-1a Basalt 0.512785 ± 0.000013[1]

JB-2 Basalt 0.512789 ± 0.000010[1]

JA-1 Andesite 0.512803 ± 0.000011[1]

JR-1 Rhyolite 0.512301 ± 0.000014[1]

Experimental Protocols
The precise and accurate determination of ¹⁴³Nd/¹⁴⁴Nd ratios requires meticulous laboratory

procedures to isolate Nd from the rock matrix and other interfering elements, followed by high-

precision mass spectrometry.

Protocol 1: Sample Preparation and Digestion
Sample Selection and Preparation:

Select fresh, unaltered rock samples, avoiding weathered surfaces and veins.

Crush the sample to coarse chips using a jaw crusher.[6]

Pulverize the chips to a fine powder (< 200 mesh) using an agate or alumina shatter box

to avoid contamination.[6]

Sample Digestion:

Weigh approximately 50-100 mg of the rock powder into a clean Teflon beaker.[7]
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Add a calibrated ¹⁴⁹Sm-¹⁵⁰Nd mixed spike solution for isotope dilution analysis to

determine precise Sm and Nd concentrations.[8]

Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids (typically in a 4:1

ratio).[9]

Seal the beaker and heat on a hotplate at approximately 150-180°C for at least 48 hours

to ensure complete dissolution.[6][9]

Evaporate the solution to dryness.

Add concentrated HNO₃ and evaporate to dryness again to remove fluorides. Repeat this

step.

Dissolve the residue in 6M hydrochloric acid (HCl).[6]

Protocol 2: Chemical Separation of Neodymium using
Ion Exchange Chromatography
This protocol describes a two-stage ion exchange procedure to separate Rare Earth Elements

(REEs) from the bulk matrix and then isolate Nd from other REEs.

Stage 1: Bulk REE Separation (Cation Exchange Chromatography)

Prepare a column with a cation exchange resin (e.g., Bio-Rad AG50W-X8).[7]

Load the dissolved sample in 2.5M HCl onto the column.

Elute the major elements with 2.5M HCl.

Elute the REE fraction with 6M HCl.[7]

Collect the REE fraction and evaporate to dryness.

Stage 2: Neodymium Separation (Reverse Phase Chromatography)

Prepare a second column with a resin specifically designed for separating individual

REEs, such as LN-Spec resin (HDEHP coated on an inert substrate).[3][4]
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Dissolve the dried REE fraction in a small volume of dilute HCl (e.g., 0.18N HCl).[4]

Load the solution onto the LN-Spec column.

Elute other REEs (e.g., La, Ce, Pr) with increasing concentrations of HCl.

Collect the Nd fraction in a specific volume of a calibrated HCl concentration (e.g., 0.3N

HCl).[3][4]

If Sm concentration is also to be determined, it is eluted after Nd with a higher

concentration of HCl (e.g., 0.4N HCl).[3][4]

Evaporate the collected Nd (and Sm) fractions to dryness.

Protocol 3: Isotopic Analysis by Mass Spectrometry
The isotopic composition of the purified Nd is measured using either Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

A. Thermal Ionization Mass Spectrometry (TIMS)

Filament Loading:

Dissolve the purified Nd fraction in a drop of dilute HNO₃ or HCl.

Load the solution onto a previously outgassed Rhenium (Re) filament assembly (single,

double, or triple filament configuration).[10]

Pass a current through the filaments to dry the sample.

Mass Spectrometry:

Introduce the filament assembly into the TIMS source.

Evacuate the source to a high vacuum.

Gradually heat the filaments to ionize the Nd atoms.
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Accelerate the Nd ions and separate them based on their mass-to-charge ratio in a

magnetic field.

Measure the ion beams of the different Nd isotopes simultaneously using multiple Faraday

cup collectors.

The measured ¹⁴³Nd/¹⁴⁴Nd ratio is corrected for instrumental mass fractionation by

normalizing to a stable isotope ratio, typically ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[10]

B. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

Sample Introduction:

Dissolve the purified Nd fraction in dilute HNO₃ (e.g., 2%).[9]

Introduce the solution into the plasma source via a nebulizer and spray chamber.[9]

Mass Spectrometry:

The high-temperature argon plasma efficiently ionizes the Nd atoms.

The ions are extracted into the mass spectrometer.

The different Nd isotopes are separated by their mass-to-charge ratio.

The ion beams are measured simultaneously in Faraday collectors.

Corrections for isobaric interferences from Sm (e.g., ¹⁴⁴Sm on ¹⁴⁴Nd) and Ce (e.g., ¹⁴²Ce

on ¹⁴²Nd) must be applied, although the chemical separation aims to minimize these.[9]

Instrumental mass bias is corrected by normalizing to the ¹⁴⁶Nd/¹⁴⁴Nd ratio of 0.7219.[9]
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Parent Isotope Daughter IsotopeDecay Process

147Sm Alpha Decay
(t½ = 106 Ga) 143Nd
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Caption: The radioactive decay of Samarium-147 to Neodymium-143.
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1. Rock Sample Collection

2. Crushing and Pulverization

3. Acid Digestion with Sm-Nd Spike

4. Ion Exchange Chromatography

5. Isotopic Analysis (TIMS or MC-ICP-MS)

6. Data Reduction and Correction

7. Magma Source Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for Neodymium isotope analysis.
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Caption: Interpreting magma sources using Neodymium isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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